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Compound of Interest

Compound Name: JINJ-47117096

Cat. No.: B15607168

For Researchers, Scientists, and Drug Development Professionals

Introduction

JNJ-47117096 is a potent and selective small molecule inhibitor of Maternal Embryonic
Leucine Zipper Kinase (MELK).[1][2][3] It also demonstrates inhibitory activity against FIt3.[1][2]
[3] The inhibition of MELK by JNJ-47117096 has been shown to induce a DNA damage
response and cell cycle arrest, making it a valuable tool for cancer research and drug
development.[1][4] Accurate and consistent preparation of a INJ-47117096 stock solution is
critical for obtaining reliable and reproducible experimental results. Dimethyl sulfoxide (DMSO)
Is a common solvent for INJ-47117096 due to its excellent solubilizing properties for many
organic compounds.[5]

This document provides a detailed protocol for the preparation, storage, and handling of a INJ-
47117096 stock solution in DMSO.

Data Presentation

A summary of the key quantitative data for INJ-47117096 hydrochloride is presented in the
table below for easy reference.
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Property Value

Molecular Weight (as hydrochloride) 398.89 g/mol [1]

CAS Number 1610536-69-0[1]
Appearance Solid (typically a powder)
Solvent Dimethyl Sulfoxide (DMSO)
Recommended Stock Concentration 10 mM

) -20°C (short-term, up to 1 month) or -80°C
Recommended Storage (Stock Solution)
(long-term, up to 6 months)[1]

Experimental Protocol

This protocol describes the preparation of a 10 mM stock solution of INJ-47117096 in DMSO.
The concentration can be adjusted based on experimental needs by modifying the calculations
accordingly.

Materials
e JNJ-47117096 hydrochloride powder

e Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
o Sterile, amber or opaque microcentrifuge tubes or vials

o Calibrated analytical balance

» Vortex mixer

o Calibrated micropipettes and sterile tips

Safety Precautions

e Always handle JNJ-47117096 in a well-ventilated area, such as a chemical fume hood.
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o Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses,
and chemical-resistant gloves.

» Avoid inhalation of the powder and direct contact with skin or eyes.

e« DMSO is a potent solvent that can facilitate the absorption of other chemicals through the
skin. Handle with care and use appropriate gloves.

Procedure

1. Calculation of Mass for a 10 mM Stock Solution:

To prepare a 10 mM stock solution, the required mass of INJ-47117096 hydrochloride can be
calculated using the following formula:

Mass (g) = Desired Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
For example, to prepare 1 mL of a 10 mM stock solution:

» Desired Concentration = 10 mM = 0.010 mol/L

e Volume =1 mL=0.001L

e Molecular Weight = 398.89 g/mol

*Mass (mg) = 0.010 mol/L x 0.001 L x 398.89 g/mol x 1000 mg/g = 3.989 mg

2. Preparation of the Stock Solution:

» Equilibration: Before opening, allow the vial of INJ-47117096 powder to equilibrate to room
temperature for at least 15-20 minutes. This prevents the condensation of moisture, which
can affect the stability of the compound.

e Weighing: In a chemical fume hood, carefully weigh out the calculated amount of INJ-
47117096 powder using a calibrated analytical balance and place it in a sterile amber or
opaque microcentrifuge tube/vial.
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e Solubilization: Add the calculated volume of anhydrous DMSO to the tube/vial containing the
JNJ-47117096 powder. For example, to prepare a 10 mM solution with 3.989 mg of the
compound, add 1 mL of DMSO.

o Mixing: Tightly cap the tube/vial and vortex thoroughly until the solid is completely dissolved.
Gentle warming in a 37°C water bath for a few minutes can aid in dissolution if necessary.
Visually inspect the solution to ensure there are no visible particulates.

» Aliquoting: To avoid repeated freeze-thaw cycles that can lead to degradation of the
compound, aliquot the stock solution into smaller, single-use volumes in sterile, clearly
labeled amber or opaque microcentrifuge tubes.

o Storage: Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-
term storage (up to 6 months).[1]

3. Preparation of Working Solutions:

When preparing working solutions for cell culture or other aqueous-based assays, it is crucial to
avoid precipitation of the compound.

o Perform serial dilutions of the DMSO stock solution in DMSO to the desired intermediate
concentration.

» To prepare the final working concentration, add the diluted DMSO solution to the aqueous
buffer or cell culture medium. It is recommended to add the DMSO solution to the aqueous
medium while vortexing to ensure rapid mixing.

e The final concentration of DMSO in the assay should be kept as low as possible, typically
below 0.5%, as higher concentrations can be toxic to cells. Always include a vehicle control
(medium with the same final concentration of DMSO) in your experiments.

Visualization
Signaling Pathway of JNJ-47117096 Action
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Caption: INJ-47117096 inhibits MELK, leading to downstream effects on the DNA damage
response.

Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing JNJ-47117096 stock solution in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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